Cas no 1231761-03-7 (Quinazoline-6-carbonitrile)

• Product Name: Quinazoline-6-carbonitrile
• CAS No: 1231761-03-7
• MF: C₉H₅N₃
• MW: 155.156100988388
• CID: 4821704
• Update Time: 2025-05-20

Quinazoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• quinazoline-6-carbonitrile
• 6-quinazolinecarbonitrile
• Quinazoline-6-carbonitrile

• Inchi： 1S/C9H5N3/c10-4-7-1-2-9-8(3-7)5-11-6-12-9/h1-3,5-6H
• InChI Key： XAIQADWTFHMCOS-UHFFFAOYSA-N
• SMILES： N1C=NC=C2C=C(C#N)C=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• XLogP3: 0.7
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Quinazoline-6-carbonitrile

Quinazoline-6-carbonitrile: A Comprehensive Overview

Quinazoline-6-carbonitrile (CAS No. 1231761-03-7) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as 6-cyanoquinazoline, belongs to the quinazoline family, which is a class of nitrogen-containing bicyclic aromatic compounds. The presence of the cyano group (-CN) at the 6-position of the quinazoline ring introduces unique electronic and structural properties, making it a versatile building block for various applications.

The synthesis of Quinazoline-6-carbonitrile has been extensively studied, with researchers exploring various methodologies to optimize its production. One prominent approach involves the condensation of aldehydes or ketones with ammonia or ammonium salts in the presence of appropriate catalysts. Recent advancements have focused on green chemistry principles, such as using microwave-assisted synthesis or solvent-free conditions, to enhance yield and reduce environmental impact. These methods not only streamline the synthesis process but also align with the growing demand for sustainable chemical practices.

Quinazoline-6-carbonitrile exhibits remarkable versatility in its applications. In medicinal chemistry, it serves as a valuable scaffold for designing bioactive molecules. Its ability to act as a π-electron-deficient aromatic system makes it an excellent candidate for heterocyclic π-interactions with biological targets. For instance, studies have demonstrated its potential as a lead compound in anti-cancer drug discovery, where it has shown promising activity against various cancer cell lines. The cyano group at the 6-position plays a critical role in modulating the compound's electronic properties, thereby influencing its bioactivity and selectivity.

In addition to its pharmacological applications, Quinazoline-6-carbonitrile has found utility in materials science. Its rigid planar structure and conjugated π-system make it an attractive candidate for use in organic electronics. Researchers have explored its potential as an electron-deficient component in donor-acceptor systems, such as those used in organic photovoltaics (OPVs) and field-effect transistors (FETs). Recent studies have highlighted its ability to enhance charge transport properties in these devices, paving the way for its integration into next-generation electronic materials.

The structural properties of Quinazoline-6-carbonitrile are further enhanced by its ability to form hydrogen bonds and engage in π-π interactions. These characteristics make it an ideal ligand for metal coordination chemistry. For example, complexes formed with transition metals such as copper and zinc have been investigated for their catalytic activity in organic transformations. The cyano group's electron-withdrawing nature facilitates metal-ligand bonding, leading to highly active catalysts that can be used in various industrial processes.

From an environmental perspective, Quinazoline-6-carbonitrile has been studied for its potential role in pollution control technologies. Its ability to adsorb heavy metal ions from aqueous solutions has been explored as a means of remediating contaminated water sources. Recent research has demonstrated that functionalized derivatives of this compound can achieve high adsorption capacities for metals like lead and mercury, offering a sustainable solution to environmental contamination issues.

In conclusion, Quinazoline-6-carbonitrile (CAS No. 1231761-03-7) is a multifaceted compound with applications spanning multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in drug discovery, materials science, catalysis, and environmental remediation. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.